Cas no 72255-58-4 (2,4(1H,3H)-Pyrimidinedione, 6-[[4-(trifluoromethyl)phenyl]amino]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-[[4-(trifluoromethyl)phenyl]amino]-
• CAS No: 72255-58-4
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• CID: 544238
• PubChem ID: 44297538
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-[[4-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[[4-(trifluoromethyl)phenyl]amino]-
• 6-[4-(trifluoromethyl)anilino]-1H-pyrimidine-2,4-dione
• 6-(4-Trifluoromethyl-phenylamino)-1H-pyrimidine-2,4-dione
• 72255-58-4
• 6-[4-(Trifluoromethyl)anilino]pyrimidine-2,4(1H,3H)-dione
• BDBM50028360
• CHEMBL294156
• DTXSID60658208

• Inchi： 1S/C11H8F3N3O2/c12-11(13,14)6-1-3-7(4-2-6)15-8-5-9(18)17-10(19)16-8/h1-5H,(H3,15,16,17,18,19)
• InChI Key： UWOAAWXRWWVHQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1=CC(NC(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 271.05694
• Monoisotopic Mass: 271.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.23